N,N'-(2,5-dimethoxy-1,4-phenylene)bis(3-hydroxy-2-naphthamide)

• IUPAC Name: 3-hydroxy-N-[4-[(3-hydroxynaphthalene-2-carbonyl)amino]-2,5-dimethoxyphenyl]naphthalene-2-carboxamide
• InChI: InChI=1S/C30H24N2O6/c1-37-27-15-24(32-30(36)22-12-18-8-4-6-10-20(18)14-26(22)34)28(38-2)16-23(27)31-29(35)21-11-17-7-3-5-9-19(17)13-25(21)33/h3-16,33-34H,1-2H3,(H,31,35)(H,32,36)
• InChI Key: OUWRTVWCTUZYMO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1NC(=O)C2=CC3=CC=CC=C3C=C2O)OC)NC(=O)C4=CC5=CC=CC=C5C=C4O
• Molecular Formula: C30H24N2O6
• Molecular Weight: 508.5 g/mol

Description

N,N'-(2,5-dimethoxy-1,4-phenylene)bis(3-hydroxy-2-naphthamide), also known as DPN, is a synthetic compound that has been used in scientific research for several decades. DPN is a potent agonist of the estrogen receptor beta (ERβ) and has been shown to have a wide range of biochemical and physiological effects.

Mechanism of Action

N,N'-(2,5-dimethoxy-1,4-phenylene)bis(3-hydroxy-2-naphthamide) binds to the ERβ with high affinity and specificity, leading to conformational changes in the receptor that result in the recruitment of coactivator proteins and subsequent activation of downstream signaling pathways. These pathways can include the regulation of gene expression, protein synthesis, and cellular metabolism.
Biochemical and Physiological Effects:
N,N'-(2,5-dimethoxy-1,4-phenylene)bis(3-hydroxy-2-naphthamide) has been shown to have a wide range of biochemical and physiological effects, including the regulation of bone metabolism, cardiovascular function, and immune system function. N,N'-(2,5-dimethoxy-1,4-phenylene)bis(3-hydroxy-2-naphthamide) has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N,N'-(2,5-dimethoxy-1,4-phenylene)bis(3-hydroxy-2-naphthamide) in lab experiments is its high affinity and specificity for the ERβ, which allows for precise control of ERβ activation. However, one limitation of using N,N'-(2,5-dimethoxy-1,4-phenylene)bis(3-hydroxy-2-naphthamide) is its relatively low solubility in aqueous solutions, which can make it difficult to work with in some experimental settings.

Future Directions

There are several potential future directions for the use of N,N'-(2,5-dimethoxy-1,4-phenylene)bis(3-hydroxy-2-naphthamide) in scientific research. One area of interest is the role of ERβ in the regulation of metabolic homeostasis, including the regulation of glucose and lipid metabolism. Another area of interest is the potential use of N,N'-(2,5-dimethoxy-1,4-phenylene)bis(3-hydroxy-2-naphthamide) in the treatment of neurodegenerative diseases, as well as its potential as a therapeutic agent in the treatment of cancer. Additionally, there is ongoing research into the development of novel ERβ agonists with improved pharmacological properties, including increased solubility and bioavailability.

Synthesis Methods

N,N'-(2,5-dimethoxy-1,4-phenylene)bis(3-hydroxy-2-naphthamide) can be synthesized using a variety of methods, including the reaction of 2,5-dimethoxy-1,4-phenylenediamine with 3-hydroxy-2-naphthoic acid in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC). The resulting product can then be purified using standard chromatographic techniques.

Scientific Research Applications

N,N'-(2,5-dimethoxy-1,4-phenylene)bis(3-hydroxy-2-naphthamide) has been used extensively in scientific research as a tool to study the effects of ERβ activation. ERβ is a member of the nuclear receptor superfamily and is expressed in a wide range of tissues, including the brain, bone, and cardiovascular system. Activation of ERβ has been shown to have a number of beneficial effects, including anti-inflammatory and anti-cancer properties.